Cas no 1396810-11-9 (3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide
• CAS No: 1396810-11-9
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5948697
• PubChem ID: 71786462
• Update Time: 2025-05-20

3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide
• 3-cyano-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]benzamide
• F6178-3196
• 3-cyano-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}benzamide
• VU0534337-1
• AKOS024534895
• 3-cyano-N-((1-isonicotinoylpiperidin-4-yl)methyl)benzamide
• 1396810-11-9

• Inchi： 1S/C20H20N4O2/c21-13-16-2-1-3-18(12-16)19(25)23-14-15-6-10-24(11-7-15)20(26)17-4-8-22-9-5-17/h1-5,8-9,12,15H,6-7,10-11,14H2,(H,23,25)
• InChI Key： GUMSEFLXARCTQN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)N1CCC(CNC(C2C=CC=C(C#N)C=2)=O)CC1

Computed Properties

• Exact Mass: 348.15862589g/mol
• Monoisotopic Mass: 348.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide

3-Cyano-N-{1-(Pyridine-4-Carbonyl)Piperidin-4-Ylmethyl}Benzamide: A Comprehensive Overview

The compound with CAS No. 1396810-11-9, known as 3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyano group attached to a benzene ring and a piperidine ring substituted with a pyridine carbonyl group. These structural elements contribute to its potential applications in drug development and advanced materials.

Recent studies have highlighted the biological activity of this compound, particularly its ability to act as a modulator of cellular signaling pathways. Researchers have explored its potential as a therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders. The cyano group in the molecule has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving amide bond formation and ring-closing reactions. The use of advanced catalytic techniques has enabled chemists to optimize the synthesis pathway, ensuring high yields and purity. The piperidine ring, a key structural component, is synthesized via a series of nucleophilic substitutions and cyclizations, while the pyridine carbonyl group is introduced through condensation reactions.

The compound's spectroscopic properties have also been extensively studied, revealing its potential as a fluorescent probe for biological imaging. Its ability to emit fluorescence under specific conditions makes it a valuable tool in diagnostic applications. Furthermore, the molecule's photophysical properties have been leveraged in the development of new materials for optoelectronic devices.

From an environmental perspective, the compound has been evaluated for its toxicological profile, with studies indicating low toxicity to aquatic organisms. This makes it suitable for use in applications where environmental safety is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-cyano-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1396810-11-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.